2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile

• Molecular Formula: C17H13N5O2
• Molecular Weight: 319.32 g/mol
• IUPAC Name: 2-[5-amino-4-cyano-2-phenyl-2-(propan-2-ylideneamino)oxyfuran-3-ylidene]propanedinitrile
• InChI: InChI=1S/C17H13N5O2/c1-11(2)22-24-17(13-6-4-3-5-7-13)15(12(8-18)9-19)14(10-20)16(21)23-17/h3-7H,21H2,1-2H3
• InChI Key: BKFOVYQWUMIQFI-UHFFFAOYSA-N
• Canonical SMILES: CC(=NOC1(C(=C(C#N)C#N)C(=C(O1)N)C#N)C2=CC=CC=C2)C

Description

2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile is a complex organic compound with a unique structure that includes a furan ring, cyano groups, and an amino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile typically involves multi-step organic reactions. One common method includes the condensation of appropriate starting materials under controlled conditions. For instance, the reaction may involve the use of malononitrile, aromatic aldehydes, and other reagents in the presence of catalysts to form the desired furan derivative .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents to modify the functional groups.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, solvents, and pH levels to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield furan derivatives with additional oxygen-containing functional groups, while reduction could result in the formation of amine derivatives.

Scientific Research Applications

2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it a candidate for drug discovery and development.

Industry: The compound can be used in the production of advanced materials with specific properties, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism by which 2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile exerts its effects involves its interaction with molecular targets. The compound can bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression regulation, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

(5-Amino-4-cyano-2-phenyl-3(2H)-furanylidene)malononitrile: Shares a similar furan-based structure with cyano and amino groups.

Ethyl 5-Amino-4-cyano-3-(2-ethoxycarbonylmethyl)thiophene-2-carboxylic Acid Ethyl Ester: Contains a thiophene ring and similar functional groups.

Uniqueness

2-(5-Amino-4-cyano-2-phenyl-2-([(propan-2-ylidene)amino]oxy)furan-3-ylidene)propanedinitrile is unique due to its specific combination of functional groups and the presence of a furan ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.